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Compound of Interest

Compound Name: BMS-935177

Cat. No.: B15576437

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the formulation and

preclinical evaluation of BMS-935177, a potent and reversible Bruton's Tyrosine Kinase (BTK)

inhibitor, for oral administration. Due to its low aqueous solubility, developing an effective oral

formulation is critical for achieving adequate bioavailability in preclinical studies.

Physicochemical Properties of BMS-935177
A comprehensive understanding of the physicochemical properties of BMS-935177 is essential

for formulation development. Key parameters are summarized in the table below.
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Property Value Reference

Molecular Formula C₃₁H₂₆N₄O₃ [1]

Molecular Weight 502.56 g/mol [1][2]

Appearance Solid [3]

Purity 99.11% [1]

Solubility
DMSO: ≥ 130 mg/mL (258.68

mM)
[4]

Low aqueous solubility [2]

Plasma Protein Binding High (<1% free for human) [2]

Signaling Pathway of BMS-935177
BMS-935177 is a reversible inhibitor of Bruton's Tyrosine Kinase (BTK), a critical component of

the B-cell receptor (BCR) signaling pathway.[2][5][6] Inhibition of BTK disrupts downstream

signaling cascades that are crucial for B-cell proliferation, differentiation, and survival.
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BTK Signaling Pathway Inhibition by BMS-935177

Formulation Protocols for Oral Administration
Given the low aqueous solubility of BMS-935177, several formulation strategies can be

employed to enhance its oral bioavailability for preclinical studies.[2] Below are protocols for

preparing both a solution and a suspension formulation.

Protocol for Oral Solution Formulation
This protocol is designed to create a clear solution for oral administration, which can improve

absorption.

Materials:
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BMS-935177

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)[7][8][9][10]

Tween 80 (Polysorbate 80)[11][12][13][14][15]

Saline (0.9% NaCl)

Sterile vials

Magnetic stirrer and stir bar

Pipettes

Procedure:

Stock Solution Preparation: Prepare a stock solution of BMS-935177 in DMSO (e.g., 37.5

mg/mL).

Vehicle Preparation: In a sterile vial, add 400 µL of PEG300.

Solubilization: To the PEG300, add 100 µL of the BMS-935177 DMSO stock solution. Mix

thoroughly using a vortex or magnetic stirrer until a clear solution is obtained.

Addition of Surfactant: Add 50 µL of Tween 80 to the mixture and mix until homogeneous.

Tween 80 acts as a surfactant to improve solubility and stability.[11][12][13][14][15]

Final Dilution: Add 450 µL of saline to the vial to reach a final volume of 1 mL. Mix well. The

final concentration of BMS-935177 in this example is 3.75 mg/mL.

Quality Control: Visually inspect the final solution for clarity and absence of precipitation. The

pH of the final formulation should also be measured and recorded.

Protocol for Oral Suspension Formulation
A suspension formulation is an alternative when a clear solution cannot be achieved or for

specific study requirements.
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Materials:

BMS-935177

Dimethyl sulfoxide (DMSO)

Sulfobutyl ether-β-cyclodextrin (SBE-β-CD)[16][17][18][19][20]

Saline (0.9% NaCl)

Sterile vials

Magnetic stirrer and stir bar

Pipettes

Procedure:

Vehicle Preparation: Prepare a 20% (w/v) solution of SBE-β-CD in saline. For example,

dissolve 2 g of SBE-β-CD powder in saline to a final volume of 10 mL. SBE-β-CD is a

solubilizing agent that can form inclusion complexes with poorly soluble drugs.[16][17][18]

[19][20]

Stock Solution Preparation: Prepare a stock solution of BMS-935177 in DMSO (e.g., 37.5

mg/mL).

Suspension Formation: In a sterile vial, add 900 µL of the 20% SBE-β-CD in saline solution.

Drug Addition: While stirring, slowly add 100 µL of the BMS-935177 DMSO stock solution to

the SBE-β-CD solution. Continue stirring until a uniform suspension is formed.

Quality Control: Visually inspect the suspension for uniformity. Particle size analysis can be

performed to ensure a consistent and appropriate particle size distribution for oral

administration. The redispersibility of the suspension should also be assessed by gentle

shaking.

Experimental Protocols for In Vivo Evaluation
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The following protocols outline the procedures for administering the prepared formulations to

rodents and for conducting subsequent pharmacokinetic studies.

Workflow for In Vivo Evaluation

Formulation Preparation
(Solution or Suspension)

Animal Dosing
(Oral Gavage)

Blood Sampling
(Serial)

Plasma Sample Analysis
(LC-MS/MS)

Pharmacokinetic Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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